molecular formula C22H15N5O2 B8517562 3-(1-(3-(5-Hydroxypyrimidin-2-yl)benzyl)-6-oxo-1,6-dihydropyridazin-3-yl)benzonitrile

3-(1-(3-(5-Hydroxypyrimidin-2-yl)benzyl)-6-oxo-1,6-dihydropyridazin-3-yl)benzonitrile

Cat. No.: B8517562
M. Wt: 381.4 g/mol
InChI Key: LZYVVYOXHHXHKU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(1-(3-(5-Hydroxypyrimidin-2-yl)benzyl)-6-oxo-1,6-dihydropyridazin-3-yl)benzonitrile is a useful research compound. Its molecular formula is C22H15N5O2 and its molecular weight is 381.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C22H15N5O2

Molecular Weight

381.4 g/mol

IUPAC Name

3-[1-[[3-(5-hydroxypyrimidin-2-yl)phenyl]methyl]-6-oxopyridazin-3-yl]benzonitrile

InChI

InChI=1S/C22H15N5O2/c23-11-15-3-1-5-17(9-15)20-7-8-21(29)27(26-20)14-16-4-2-6-18(10-16)22-24-12-19(28)13-25-22/h1-10,12-13,28H,14H2

InChI Key

LZYVVYOXHHXHKU-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)C2=NC=C(C=N2)O)CN3C(=O)C=CC(=N3)C4=CC=CC(=C4)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

50.46 g of 3-(6-oxo-1-{3-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyrimidin-2-yl]benzyl}-1,6-dihydropyridazin-3-yl)benzonitrile (102.7 mmol) and 33.81 g of sodium perborate tetrahydrate (339 mmol) in a mixture of 220 ml of THF and 220 ml of water are mixed in a 1000 ml one-necked flask and stirred at room temperature for 2 h, during which a pale precipitate deposits. The reaction mixture is diluted with 800 ml of dichloromethane, shaken with 500 ml of saturated aqueous ammonium chloride solution, dried over sodium sulfate and evaporated to dryness in a rotary evaporator. The residue is slurried in methanol, filtered off with suction and washed with diethyl ether, m.p. 245-8° C.
Name
3-(6-oxo-1-{3-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyrimidin-2-yl]benzyl}-1,6-dihydropyridazin-3-yl)benzonitrile
Quantity
50.46 g
Type
reactant
Reaction Step One
Quantity
33.81 g
Type
reactant
Reaction Step One
Name
Quantity
220 mL
Type
solvent
Reaction Step One
Name
Quantity
220 mL
Type
solvent
Reaction Step One
Quantity
500 mL
Type
reactant
Reaction Step Two
Quantity
800 mL
Type
solvent
Reaction Step Three

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